Cas no 5468-39-3 (Propanamide,2-hydroxy-N-(2-methyl-2-propen-1-yl)-)

• Product Name: Propanamide,2-hydroxy-N-(2-methyl-2-propen-1-yl)-
• CAS No: 5468-39-3
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 384902
• PubChem ID: 223418
• Update Time: 2025-04-19

Propanamide,2-hydroxy-N-(2-methyl-2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Propanamide,2-hydroxy-N-(2-methyl-2-propen-1-yl)-
• 5468-39-3
• AKOS006358566
• NSC11068
• 2-Hydroxy-N-(2-methyl-2-propen-1-yl)propanamide
• DTXSID501244044
• NSC-11068

• Inchi： 1S/C7H13NO2/c1-5(2)4-8-7(10)6(3)9/h6,9H,1,4H2,2-3H3,(H,8,10)
• InChI Key： SISCAFXMKCUBFK-UHFFFAOYSA-N
• SMILES： OC(C)C(NCC(=C)C)=O

Computed Properties

• Exact Mass: 143.09469
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33